Cas no 2680624-65-9 (benzyl N-(3,6-dichloropyridazin-4-yl)-N-methylcarbamate)

• Product Name: benzyl N-(3,6-dichloropyridazin-4-yl)-N-methylcarbamate
• CAS No: 2680624-65-9
• MF: C₁₃H₁₁Cl₂N₃O₂
• MW: 312.151340723038
• CID: 5631390
• PubChem ID: 165929812
• Update Time: 2025-11-06

benzyl N-(3,6-dichloropyridazin-4-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3,6-dichloropyridazin-4-yl)-N-methylcarbamate
• 2680624-65-9
• EN300-28292352

• Inchi： 1S/C13H11Cl2N3O2/c1-18(10-7-11(14)16-17-12(10)15)13(19)20-8-9-5-3-2-4-6-9/h2-7H,8H2,1H3
• InChI Key： ZWAHSJMKTXZNQU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)N(C)C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 311.0228320g/mol
• Monoisotopic Mass: 311.0228320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.3Ų

Additional information on benzyl N-(3,6-dichloropyridazin-4-yl)-N-methylcarbamate

Benzyl N-(3,6-Dichloropyridazin-4-Yl)-N-Methylcarbamate: A Comprehensive Overview

Benzyl N-(3,6-dichloropyridazin-4-yl)-N-methylcarbamate, also known by its CAS number CAS 2680624-65-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of carbamates, which are widely used in various applications due to their unique chemical properties and structural versatility.

The molecular structure of benzyl N-(3,6-dichloropyridazin-4-yl)-N-methylcarbamate consists of a pyridazine ring substituted with two chlorine atoms at positions 3 and 6, and a benzyl group attached via a carbamate linkage. The presence of the pyridazine ring introduces aromaticity and electron-withdrawing effects, which significantly influence the compound's reactivity and stability. Recent studies have highlighted the potential of this compound in applications such as agricultural pest control, polymer synthesis, and pharmaceutical development.

One of the most notable advancements in the study of CAS 2680624-65-9 is its role in the development of novel pesticides. Researchers have found that this compound exhibits remarkable activity against a wide range of agricultural pests, including insects and fungi. Its effectiveness is attributed to its ability to disrupt key biochemical pathways in target organisms while maintaining low toxicity to non-target species. This makes it a promising candidate for sustainable agricultural practices.

In addition to its pesticidal applications, benzyl N-(3,6-dichloropyridazin-4-yl)-N-methylcarbamate has shown potential in the field of polymer science. Recent investigations have demonstrated that this compound can serve as a versatile building block for synthesizing advanced polymers with tailored properties. Its ability to form stable covalent bonds with other monomers makes it ideal for applications in high-performance materials such as adhesives, coatings, and composites.

The synthesis of CAS 2680624-65-9 involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the preparation of the pyridazine derivative, followed by nucleophilic substitution reactions to introduce the benzyl group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for industrial applications.

From a pharmacological perspective, benzyl N-(3,6-dichloropyridazin-4-yl)-N-methylcarbamate has been explored for its potential as a drug delivery agent. Its unique chemical structure allows for controlled release mechanisms, making it a valuable tool in targeted drug delivery systems. Recent studies have focused on its compatibility with biodegradable polymers and its ability to encapsulate hydrophobic drugs effectively.

In conclusion, CAS 2680624-65-9, or benzyl N-(3,6-dichloropyridazin-4-yl)-N-methylcarbamate, represents a versatile compound with diverse applications across multiple disciplines. Its chemical properties make it an attractive candidate for innovation in agriculture, materials science, and pharmaceuticals. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing modern technologies.